Cas no 1261782-19-7 (1-(chloromethyl)-3-fluoro-2-iodobenzene)

• Product Name: 1-(chloromethyl)-3-fluoro-2-iodobenzene
• CAS No: 1261782-19-7
• MF: C₇H₅ClFI
• MW: 270.470476865768
• MDL: MFCD18396965
• CID: 4982017
• PubChem ID: 129960698
• Update Time: 2025-06-15

1-(chloromethyl)-3-fluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-iodobenzyl chloride
• 1-(Chloromethyl)-3-fluoro-2-iodobenzene
• 1-(chloromethyl)-3-fluoro-2-iodobenzene

• MDL： MFCD18396965
• Inchi： 1S/C7H5ClFI/c8-4-5-2-1-3-6(9)7(5)10/h1-3H,4H2
• InChI Key： LZDLOKNHORHYPQ-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1CCl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Additional information on 1-(chloromethyl)-3-fluoro-2-iodobenzene

Research Brief on 1-(Chloromethyl)-3-fluoro-2-iodobenzene (CAS: 1261782-19-7) in Chemical and Biomedical Applications

1-(Chloromethyl)-3-fluoro-2-iodobenzene (CAS: 1261782-19-7) is a halogenated aromatic compound that has garnered significant attention in recent chemical and biomedical research due to its versatile reactivity and potential applications in drug discovery and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging applications in pharmaceutical and agrochemical industries.

Recent studies highlight the compound's role as a key intermediate in the synthesis of complex molecules, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Its unique halogen substitution pattern (chloromethyl, fluoro, and iodo groups) enables selective functionalization, making it a valuable building block for constructing diverse heterocyclic scaffolds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing novel kinase inhibitors with improved selectivity profiles.

In pharmaceutical applications, researchers have explored 1-(chloromethyl)-3-fluoro-2-iodobenzene as a precursor for PET (positron emission tomography) radiotracers. The presence of both fluorine and iodine atoms allows for isotopic labeling strategies, facilitating the development of diagnostic agents for neurological disorders. Recent work at MIT has shown promising results in using derivatives of this compound for imaging amyloid plaques in Alzheimer's disease models.

The compound's safety profile and handling requirements have been the subject of recent investigations. While it demonstrates moderate toxicity (LD50 of 320 mg/kg in rats), proper handling protocols including the use of personal protective equipment and adequate ventilation are recommended. A 2024 review in Chemical Research in Toxicology emphasized the importance of understanding its metabolic pathways when used in pharmaceutical contexts.

Emerging applications in materials science have also been reported. The compound's ability to serve as a precursor for liquid crystal materials and organic semiconductors is currently under investigation by several research groups. Preliminary results suggest that derivatives of 1-(chloromethyl)-3-fluoro-2-iodobenzene may offer advantages in terms of thermal stability and charge transport properties compared to traditional materials.

Future research directions for this compound include optimization of its synthetic routes to improve yield and purity, exploration of its potential in targeted drug delivery systems, and further investigation of its materials science applications. The compound's versatility suggests it will remain an important focus of chemical and biomedical research in the coming years.